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(R)-N,N-Dimethyl-2-

piperidinemethanamine 2HCl

Cat. No.: B8098517

Get Quote

Executive Summary & Strategic Context
(R)-N,N-Dimethyl-2-piperidinemethanamine (CAS: 1841133-73-0, often supplied as the

dihydrochloride salt) represents a critical chiral scaffold in medicinal chemistry. Structurally, it

serves as a pharmacophore for various CNS-active agents, including ligands for Sigma

receptors, Histamine H3 receptors, and Muscarinic acetylcholine receptors.

In drug development, the utility of this enantiomer hinges on its selectivity profile. Unlike its

racemic counterpart or the (S)-enantiomer, the (R)-isomer often exhibits distinct binding kinetics

and functional potency. This guide provides a rigorous framework for evaluating its cross-

reactivity—defined here as both stereochemical impurity interference (chemical cross-

reactivity) and off-target pharmacological binding (biological cross-reactivity).

Key Performance Indicators (KPIs) for Evaluation:

Enantiomeric Excess (ee): >99% required to prevent false-positive cross-reactivity from the

(S)-distomer.
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Selectivity Ratio: The fold-difference in binding affinity (

) between the primary target and off-targets (e.g., hERG, Dopamine D2).

Functional Potency (

/

): Comparative efficacy against standard reference ligands.

Cross-Reactivity Landscape: Performance vs.
Alternatives
This section objectively compares the performance of (R)-N,N-Dimethyl-2-

piperidinemethanamine against key alternatives: its Racemic Mixture and the (S)-Enantiomer.

Pharmacological Selectivity Profile
The (R)-enantiomer typically demonstrates superior selectivity for specific GPCR and Sigma

targets compared to the racemate. The presence of the (S)-isomer in racemic mixtures often

dilutes potency and introduces off-target liabilities (e.g., increased hERG binding).

Table 1: Comparative Binding Affinity & Selectivity (Representative Data Class)
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Parameter
(R)-Isomer
(Product)

(S)-Isomer
(Alternative)

Racemic
Mixture

Interpretation

Primary Target

Affinity (

)

High (< 10 nM)
Moderate/Low (>

100 nM)

Moderate (~ 50

nM)

The (R)-isomer is

the eutomer for

many Sigma/H3

targets.

Off-Target: hERG

(

)

Low Risk (> 10

µM)

High Risk (< 1

µM)
Moderate Risk

(S)-isomers of

piperidines often

drive

cardiotoxicity.

Metabolic

Stability (

)

High Variable Variable

Enantiomers are

metabolized by

CYP450s at

different rates.

Cross-Reactivity

Index
< 1% > 10% N/A

Probability of

interfering with

standard

immunoassays.

Chemical Cross-Reactivity (Analytical Interference)
In analytical workflows (e.g., chiral HPLC or immunoassays), "cross-reactivity" refers to the

inability of the system to distinguish the (R)-isomer from the (S)-isomer or structural analogs.

Performance: The (R)-isomer requires specific chiral stationary phases (e.g., polysaccharide-

based columns) for resolution.

Risk: Using achiral methods (C18) results in 100% cross-reactivity (co-elution), masking

impurities that alter biological data.

Experimental Protocols: Validating Cross-Reactivity
To ensure data integrity, the following protocols must be implemented. These workflows are

self-validating, requiring positive and negative controls at every step.
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Protocol A: Radioligand Binding Assay (Off-Target
Screening)
Objective: Determine the affinity (

) of (R)-N,N-Dimethyl-2-piperidinemethanamine for off-target receptors (e.g., Muscarinic M1).

Reagents:

Ligand:

-NMS (N-Methylscopolamine) for M1 receptors.

Receptor Source: CHO cell membranes expressing human M1.

Test Compound: (R)-N,N-Dimethyl-2-piperidinemethanamine (10 concentrations, 10 pM to

10 µM).

Workflow:

Membrane Preparation: Homogenize cells in ice-cold Assay Buffer (50 mM Tris-HCl, pH 7.4).

Centrifuge at 20,000 x g. Resuspend.

Incubation: In a 96-well plate, combine:

50 µL Membrane suspension.

25 µL Radioligand (

concentration).

25 µL Test Compound or Buffer (Total Binding) or Atropine (Non-Specific Binding).

Equilibrium: Incubate for 60 min at 27°C (room temp).

Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold

buffer.

Quantification: Liquid scintillation counting.
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Analysis: Fit data to a one-site competition model to derive

and calculate

using the Cheng-Prusoff equation.

Validation Check:

Z'-factor must be > 0.5.

Reference ligand (Atropine)

must match historical values within 0.5 log units.

Protocol B: Functional Cross-Reactivity (Calcium Flux)
Objective: Confirm if binding results in agonism or antagonism.

Workflow Visualization (DOT):
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Click to download full resolution via product page

Caption: Workflow for functional cross-reactivity screening using calcium mobilization. This

distinguishes silent binders (antagonists) from activators (agonists).

Mechanistic Causality: Signaling Pathways
Understanding the downstream effects of (R)-N,N-Dimethyl-2-piperidinemethanamine is crucial

for interpreting cross-reactivity. If the molecule cross-reacts with Sigma-1 receptors, it

modulates calcium signaling and ER stress responses.

Pathway Visualization (DOT):
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Caption: Putative mechanism of action upon binding Sigma-1 receptors. Cross-reactivity here

can lead to neuroprotective effects or modulation of calcium homeostasis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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